Cas no 2137560-43-9 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine
• CAS No: 2137560-43-9
• MF: C₈H₉N₅O₂S
• MW: 239.254359006882
• CID: 6110448
• PubChem ID: 165472839
• Update Time: 2025-05-19

2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine
• EN300-1115621
• 2137560-43-9

• Inchi： 1S/C8H9N5O2S/c1-16(14,15)7-4-12-13(5-7)8-10-2-6(9)3-11-8/h2-5H,9H2,1H3
• InChI Key： LMEKLBRPXPXDNF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2N=CC(=CN=2)N)C=1)(=O)=O

Computed Properties

• Exact Mass: 239.04769572g/mol
• Monoisotopic Mass: 239.04769572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 112Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine

Comprehensive Overview of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine (CAS No. 2137560-43-9)

The compound 2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine (CAS No. 2137560-43-9) is a pyrimidine-derived molecule with a unique methanesulfonyl functional group attached to a pyrazole ring. This structural configuration endows it with significant potential in pharmaceutical research and drug discovery. The presence of both pyrimidine and pyrazole moieties makes it a promising candidate for targeting kinase inhibitors, a hot topic in cancer therapy and inflammatory diseases.

Recent studies highlight the growing interest in small-molecule inhibitors like 2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine due to their ability to modulate enzyme activity and signal transduction pathways. Researchers are particularly intrigued by its potential applications in precision medicine, where tailored therapies are designed for individual patients. This aligns with the current trend of personalized healthcare, a frequently searched topic in biomedical literature and AI-driven drug development platforms.

The methanesulfonyl group in 2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine enhances its bioavailability and metabolic stability, critical factors in drug design. These properties are often discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a key concern for pharmaceutical scientists. Additionally, the compound's pyrimidine-5-amine core is structurally similar to nucleotides, making it relevant to antiviral research, another trending topic in the wake of global health challenges.

From a synthetic chemistry perspective, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine offers versatility in medicinal chemistry applications. Its heterocyclic framework allows for diverse structure-activity relationship (SAR) studies, a subject frequently explored in high-throughput screening and computational chemistry workflows. The compound's CAS No. 2137560-43-9 is often referenced in patent databases and academic journals, underscoring its industrial and academic relevance.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for 2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine to minimize environmental impact. This aligns with the increasing demand for eco-friendly pharmaceuticals, a topic gaining traction in scientific communities and regulatory discussions. The compound's potential role in biodegradable drug formulations is also a subject of ongoing research.

As the pharmaceutical industry shifts toward targeted therapies, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine stands out as a molecule of interest. Its mechanistic versatility and structural adaptability make it a valuable tool for drug repurposing studies, another area where AI algorithms are being extensively applied. The compound's unique identifier (CAS No. 2137560-43-9) ensures precise tracking in global chemical databases, facilitating collaborative research efforts.

In summary, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidin-5-amine represents a compelling case study in modern drug discovery. Its intersection with cutting-edge research areas like kinase inhibition, personalized medicine, and sustainable synthesis positions it as a compound worthy of continued exploration. For researchers and industry professionals, understanding its chemical properties and therapeutic potential is essential in navigating the evolving landscape of biomedical innovation.